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Compound of Interest

Compound Name: 3-Fluoro-2-iodopyridine

Cat. No.: B136646 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 3-
Fluoro-2-iodopyridine (CAS No. 146141-04-0). The following procedural guidance is

designed to ensure the safe handling, use, and disposal of this compound in a laboratory

setting.

Hazard Identification and Classification
3-Fluoro-2-iodopyridine is classified as acutely toxic if swallowed.[1] While a comprehensive

Safety Data Sheet (SDS) for this specific compound is not readily available, data for similar

halogenated pyridines should be considered for a conservative approach to safety.

Signal Word: Warning[1]

Hazard Statements:

H302: Harmful if swallowed[1]

Pictogram:

GHS07 (Exclamation Mark)[1]
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A thorough risk assessment should be conducted before handling 3-Fluoro-2-iodopyridine.

The following table summarizes the recommended PPE.[2]
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PPE Category Item
Specifications and
Remarks

Eye and Face Protection Safety Glasses & Face Shield

Safety glasses with side

shields or chemical splash

goggles are mandatory.[3][4] A

face shield should be worn

over safety glasses when there

is a risk of splashing.[4][5]

Hand Protection Chemical-resistant gloves

Butyl rubber or Viton® gloves

are recommended for

extended contact.[3][6] Nitrile

gloves are suitable for short-

term protection but should be

changed immediately upon

contact with the chemical.[2][4]

[5][7] Double gloving is

recommended for tasks with a

higher risk of exposure.[4]

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and fully

buttoned to cover as much

skin as possible.[4] Clothing

worn underneath should be

made of natural fibers like

cotton.[4]

Foot Protection Closed-toe Shoes

Shoes that cover the entire

foot are required. Perforated

shoes, sandals, or open-toed

footwear are not permitted in

the laboratory.[4]

Respiratory Protection Respirator Work should be conducted in a

well-ventilated area, preferably

within a certified chemical

fume hood, to avoid inhalation

of vapors.[3] If engineering
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controls are insufficient, a

respirator may be required.[5]

[8]

Operational Plan: Step-by-Step Handling Protocol
1. Preparation:

Ensure the work area, particularly the chemical fume hood, is clean and uncluttered.[4]

Verify that the fume hood is functioning correctly.

Inspect all PPE for damage before use and don it correctly.[4]

Ensure an emergency eyewash station and safety shower are accessible and unobstructed.

[6]

2. Handling:

Handle 3-Fluoro-2-iodopyridine in a well-ventilated area, such as a chemical fume hood, to

minimize inhalation exposure.[3]

Avoid direct contact with skin and eyes.[9]

Keep containers tightly closed when not in use.[6][10]

Store in a cool, dry, and well-ventilated area away from incompatible materials like strong

oxidizing agents and acids.[3][6]

3. Post-Handling:

After handling, wash hands and any exposed skin thoroughly with soap and water.[4][11]

Decontaminate the work surface and any equipment used.

Remove and properly dispose of contaminated PPE.
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Disposal Plan
All waste materials, including the chemical itself and any contaminated items (e.g., gloves,

absorbent materials), must be treated as hazardous waste.[3][4]

1. Waste Segregation:

Collect all waste containing 3-Fluoro-2-iodopyridine in a designated, properly sealed, and

clearly labeled hazardous waste container.[3]

Do not mix this waste with other incompatible waste streams.[3]

2. Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the chemical name

"3-Fluoro-2-iodopyridine".

Indicate the associated hazards (e.g., Toxic).[3]

3. Storage:

Store the waste container in a designated, well-ventilated, and secure satellite accumulation

area.[3]

4. Disposal:

Dispose of the hazardous waste through your institution's Environmental Health and Safety

(EHS) department or a licensed disposal contractor.[9][12]

Emergency Procedures
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Exposure Route First Aid Measures

Skin Contact

Immediately wash the affected area with soap

and plenty of water for at least 15 minutes.[10]

Remove contaminated clothing. If skin irritation

occurs, get medical advice/attention.[12]

Eye Contact

Rinse cautiously with water for several minutes.

[12] Remove contact lenses, if present and easy

to do. Continue rinsing.[12] Seek immediate

medical attention.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[12] If you feel unwell,

get medical advice/attention.[12]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[9] Call a physician or Poison Control

Center immediately.

Spill

For small spills, absorb the material with an

inert, non-combustible absorbent (e.g.,

vermiculite, sand). For large spills, evacuate the

area and contact your institution's EHS

department immediately.[3]
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1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Clean & Prepare Fume Hood

Inspect & Don PPE

Locate Safety Equipment

Handle in Fume Hood

Avoid Skin/Eye Contact

Store Securely

Wash Hands & Exposed Skin

Decontaminate Work Area

Dispose of Contaminated PPE

Segregate Hazardous Waste

Label Waste Container

Store in Designated Area

Dispose via EHS

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 3-Fluoro-2-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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